Cas no 2792201-82-0 (1-(bromomethyl)-4-(2,2-difluoroethyl)benzene)

• Product Name: 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene
• CAS No: 2792201-82-0
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• CID: 5616662
• PubChem ID: 165647729
• Update Time: 2025-06-09

1-(bromomethyl)-4-(2,2-difluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-4-(2,2-difluoroethyl)-
• 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene

• Inchi： 1S/C9H9BrF2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4,9H,5-6H2
• InChI Key： WOBYZCPVTYQJJJ-UHFFFAOYSA-N
• SMILES： C1(CBr)=CC=C(CC(F)F)C=C1

Experimental Properties

• Density: 1.442±0.06 g/cm3(Predicted)
• Boiling Point: 242.2±40.0 °C(Predicted)

Additional information on 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene

Introduction to 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene (CAS No. 2792201-82-0)

1-(bromomethyl)-4-(2,2-difluoroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 2792201-82-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, featuring a bromomethyl group and a 2,2-difluoroethyl substituent on a benzene ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The bromomethyl moiety attached to the benzene ring introduces a highly reactive site for further functionalization, enabling the construction of complex molecular architectures. This reactivity is particularly useful in the development of pharmaceuticals, where precise control over molecular structure is crucial for achieving desired biological activity. The 2,2-difluoroethyl group, on the other hand, contributes to the compound's stability and influences its electronic properties, making it an interesting candidate for applications in polymer chemistry and advanced materials.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of fluorine atoms in 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene aligns with this trend, positioning it as a promising building block for drug discovery efforts. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including oncology and infectious disorders.

One of the most compelling aspects of 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene is its versatility in synthetic chemistry. The bromomethyl group serves as an excellent nucleophilic substitution site, allowing for the introduction of diverse functional groups such as amines, alcohols, and thiols. This flexibility has been exploited in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. Furthermore, the electron-withdrawing nature of the difluoroethyl group can modulate the reactivity of the benzene ring, enabling selective transformations that are otherwise difficult to achieve.

Recent studies have highlighted the potential of 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene in the development of next-generation materials. Fluorinated polymers derived from this compound exhibit exceptional thermal stability and chemical resistance, making them suitable for high-performance applications in electronics and coatings. The ability to fine-tune material properties by adjusting substituent groups has opened new avenues for innovation in industrial chemistry.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene. For instance, researchers have synthesized analogs of this compound that exhibit potent antiviral and anti-inflammatory effects. The structural features of these derivatives have been optimized to enhance binding affinity to biological targets, leading to more effective drug candidates. Preclinical studies have demonstrated promising results, suggesting that further development could yield novel treatments for unmet medical needs.

The synthesis of 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene itself presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are employed to ensure high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination processes are commonly utilized to construct the desired molecular framework. These synthetic strategies not only highlight the compound's synthetic utility but also contribute to the broader advancement of organic chemistry.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms offer numerous benefits in terms of chemical stability and bioactivity, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint. By incorporating sustainable practices into the production of 1-(bromomethyl)-4-(2,2-difluoroethyl)benzene, researchers aim to balance innovation with environmental responsibility.

In conclusion,1-(bromomethyl)-4-(2,2-difluoroethyl)benzene (CAS No. 2792201-82-0) represents a significant advancement in both pharmaceutical and material sciences. Its unique structural features and reactivity make it a versatile intermediate for developing novel drugs and high-performance materials. As research continues to uncover new applications for this compound,1-(bromomethyl)-4-(2,2-difluoroethyl)benzene is poised to play an increasingly important role in addressing global challenges across multiple scientific disciplines.